Cas no 1806815-96-2 (3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806815-96-2
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4916761
• Update Time: 2025-10-29

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H9F2N3O/c8-7(9)6-5(11)3(1-10)4(13)2-12-6/h2,7,13H,1,10-11H2
• InChI Key： SMSZTEKKYGQDQC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)O)CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: -0.1
• Topological Polar Surface Area: 85.2

Additional information on 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806815-96-2): An Emerging Compound in Medicinal Chemistry

3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806815-96-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminomethyl, difluoromethyl, and hydroxypyridine moieties, exhibits a range of biological activities that make it a promising candidate for drug development.

The chemical structure of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine is particularly noteworthy for its incorporation of fluorine atoms, which are known to enhance the metabolic stability and bioavailability of drug molecules. The presence of the difluoromethyl group is particularly significant, as it can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

Recent studies have explored the pharmacological properties of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme in the inflammatory response, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine has also shown promise in neurodegenerative disorders. Research conducted at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine has been extensively studied to understand its behavior in vivo. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, it shows minimal toxicity in animal models, making it a safe option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without severe adverse effects. These preliminary findings have paved the way for larger-scale trials to validate these observations and explore the full therapeutic potential of this compound.

The synthesis of 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including multistep processes involving selective functional group transformations and protective group strategies. These methods have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible for commercial applications.

In conclusion, 3-Amino-4-(aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806815-96-2) represents a significant advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential, potentially leading to new treatments for a range of diseases.